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Compound of Interest

Compound Name: Tetraphosphorus pentasulfide

CAS No.: 12137-70-1

Cat. No.: B13743481

Get Quote

An In-depth Technical Guide to the Molecular Geometry of Tetraphosphorus Pentasulfide
(P₄S₅)

Authored by a Senior Application Scientist
This guide provides a comprehensive examination of the molecular geometry of

tetraphosphorus pentasulfide (P₄S₅), a significant member of the phosphorus sulfide family.

Designed for researchers, scientists, and professionals in drug development, this document

moves beyond a simple description of structure to explore the causal relationships between its

geometry, properties, and the advanced methodologies used for its characterization.

Introduction: The Structural Anomaly of P₄S₅
Tetraphosphorus pentasulfide (P₄S₅) is a yellow crystalline solid belonging to the

phosphorus sulfide class of compounds, which are generally represented by the formula P₄Sₓ

(where x ≤ 10).[1] Unlike its more symmetric and commercially prominent cousin, phosphorus

pentasulfide (P₄S₁₀), P₄S₅ presents a fascinating case of structural complexity.[2][3] Its

molecular geometry is not readily predicted by simple valence shell electron pair repulsion

(VSEPR) theory, making it a subject of significant academic interest. Understanding this
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intricate, cage-like architecture is paramount, as the arrangement of its constituent atoms

dictates its chemical reactivity, stability, and potential applications in fields ranging from

materials science to the synthesis of organophosphorus compounds.[4]

The primary focus of this guide is the experimentally determined structure of the α-P₄S₅ isomer,

which reveals an unexpected and asymmetric molecular framework.[5] We will dissect the

methodologies employed to elucidate this structure, present the key geometric parameters, and

discuss the implications of its unique bonding arrangement.

Elucidation of the Molecular Structure: An
Experimental Approach
The definitive determination of the molecular geometry of solid-state compounds like P₄S₅

relies on single-crystal X-ray diffraction. This technique is the gold standard because it provides

a direct map of electron density within the crystal lattice, allowing for the precise calculation of

atomic positions, bond lengths, and bond angles.

Experimental Protocol: Single-Crystal X-ray Diffraction
The workflow for determining a crystal structure is a multi-step, self-validating process

designed to ensure the highest degree of accuracy and reproducibility.

Crystal Preparation & Mounting: High-purity crystals of α-P₄S₅ are synthesized, typically by

reacting tetraphosphorus trisulfide (P₄S₃) with sulfur in a carbon disulfide solution, using

iodine as a catalyst.[1] A suitable single crystal (approximately 0.1 mm in diameter) is

carefully selected and mounted in a borosilicate glass capillary to prevent degradation from

atmospheric moisture.[5]

Data Collection: The mounted crystal is placed in a diffractometer. Weissenberg photographs

or, more commonly in modern labs, an area-detector diffractometer, is used to collect

diffraction data by rotating the crystal in a monochromatic X-ray beam.[5]

Structure Solution: The collected diffraction pattern is processed to determine the unit cell

dimensions and space group. For α-P₄S₅, the crystal system is monoclinic with the space

group P2₁.[5] The initial atomic positions are often found using direct methods or a three-

dimensional Patterson synthesis.
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Structural Refinement: The initial structural model is refined using successive Fourier

syntheses and least-squares methods. This iterative process minimizes the difference

between the observed diffraction intensities and those calculated from the model, resulting in

highly accurate atomic coordinates.

The Molecular Geometry of α-P₄S₅
The crystal structure analysis reveals that α-P₄S₅ consists of discrete molecules with an

unexpected and asymmetric cage-like structure.[5] The phosphorus atoms adopt mixed

coordination environments, with both 3-coordinate (pyramidal) and 4-coordinate (tetrahedral)

geometries present within the same molecule.[6] This contrasts sharply with the highly

symmetric adamantane-like structure of P₄S₁₀, where all phosphorus atoms are 4-coordinate.

[2][3]

The structure can be visualized as a P₄ tetrahedron where five sulfur atoms are incorporated,

forming a complex network of P-S and P-P bonds that results in a system of fused rings.[1]

// Define nodes for Phosphorus (P) and Sulfur (S) P1 [label="P", pos="0,1.5!",

fillcolor="#FBBC05", fontcolor="#202124"]; P2 [label="P", pos="-1.3,-0.5!", fillcolor="#FBBC05",

fontcolor="#202124"]; P3 [label="P", pos="1.3,-0.5!", fillcolor="#FBBC05",

fontcolor="#202124"]; P4 [label="P", pos="0,-1.8!", fillcolor="#FBBC05", fontcolor="#202124"];

S1 [label="S", pos="0.9,0.8!", fillcolor="#4285F4", fontcolor="#FFFFFF"]; S2 [label="S",

pos="-0.9,0.8!", fillcolor="#4285F4", fontcolor="#FFFFFF"]; S3 [label="S", pos="0,0!",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; S4 [label="S", pos="1.8,-1.5!", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; S5 [label="S", pos="-1.8,-1.5!", fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Define the bonds based on the known structure P1 -- S1 -- P3; P1 -- S2 -- P2; P2 -- S3 -- P3;

P2 -- S5; P3 -- S4; P1 -- P4; P2 -- P4; P3 -- P4;

caption [label="Molecular structure representation of α-P₄S₅.", shape=plaintext,

fontcolor="#5F6368", pos="0,-3!"]; } Caption: Molecular structure representation of α-P₄S₅.

Key Geometric Parameters
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The precise bond lengths and angles determined from X-ray diffraction provide quantitative

insight into the bonding within the α-P₄S₅ molecule. The data reveals a distinction between

bridging sulfur atoms, a terminal (exocyclic) sulfur atom implied by a shorter P=S bond, and

direct phosphorus-phosphorus bonds.

Parameter Value Range / Average Significance

Crystal System Monoclinic
Indicates lower symmetry than

cubic or tetragonal systems.

Space Group P2₁

A non-centrosymmetric space

group, confirmed by

pyroelectricity.[5]

Unit Cell Constants
a = 6.41 Å, b = 10.94 Å, c =

6.69 Å, β = 111.7°

Defines the dimensions of the

repeating unit in the crystal.[5]

P-S Bond Distance 2.08 - 2.19 Å

Represents the length of single

bonds between P and bridging

S atoms.[5]

P=S Bond Distance ~1.94 Å

A significantly shorter bond,

indicative of a double bond to

a terminal S atom.[5]

P-P Bond Distance avg. 2.21 Å

Confirms the presence of

direct covalent bonds between

phosphorus atoms.[5]

∠P-S-P Bond Angle 98° - 112°

The range of angles for the

bridging sulfur atoms within the

cage.[3]

Isomerism: The Case of β-P₄S₅
In addition to the more commonly studied α-P₄S₅, a second isomer, β-P₄S₅, has been

identified.[7][8] Isomerism in phosphorus sulfides is a well-documented phenomenon arising

from the flexible connectivity of the P-S framework. The β-isomer also possesses a cage-like

structure but differs in its crystallographic parameters.
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α-P₄S₅: Monoclinic, Space Group P2₁[5]

β-P₄S₅: Monoclinic, Space Group P 1 21/m 1[7]

The existence of stable isomers underscores the complexity of the potential energy surface for

this system. The specific isomer obtained can be influenced by the synthetic conditions, such

as temperature and reaction time.

The Role of Computational Chemistry
While X-ray crystallography provides an accurate snapshot of the molecule in the solid state,

computational methods are essential for a deeper understanding of its electronic structure and

conformational energetics.

Quantum chemical calculations, using methods such as Density Functional Theory (DFT) or

semi-empirical approaches, can be employed to:

Optimize Geometry: Computationally determine the lowest energy conformation of the

molecule, which can then be compared with experimental data to validate the theoretical

model.[9][10]

Analyze Isomer Stability: Calculate the relative energies of different isomers (e.g., α-P₄S₅ vs.

β-P₄S₅) to predict their thermodynamic stability.

Simulate Spectroscopic Properties: Predict vibrational frequencies (IR/Raman) or NMR

chemical shifts that can be correlated with experimental spectra to confirm the structure in

solution or other phases.

These computational insights are not merely confirmatory; they provide a theoretical framework

for understanding why a particular geometry is preferred and how the molecule might behave

under different conditions.

Conclusion: A Synthesis of Experiment and Theory
The molecular geometry of tetraphosphorus pentasulfide is a prime example of complex

inorganic stereochemistry. Its asymmetric, cage-like structure, characterized by mixed-

coordination phosphorus centers and a variety of bonding interactions, has been definitively
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established through single-crystal X-ray diffraction. The existence of at least two stable

isomers, α- and β-P₄S₅, highlights the nuanced energetic landscape of the P-S system.

For researchers and drug development professionals, the key takeaway is that the structure of

such molecules cannot be assumed from stoichiometry alone. A rigorous, multi-faceted

approach combining high-resolution experimental techniques with validated computational

modeling is crucial for accurately defining the three-dimensional architecture that governs the

substance's function and reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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